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Compound of Interest

Compound Name: 3,3-Dimethylpiperidine

Cat. No.: B075641

Technical Guide: 3,3-Dimethylpiperidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and spectral analysis of 3,3-Dimethylpiperidine (CAS No. 1193-12-0).

This document is intended for use by professionals in the fields of chemical research, drug
development, and organic synthesis.

Core Properties and Identifiers

3,3-Dimethylpiperidine is a cyclic secondary amine with two methyl groups substituted at the
third carbon position of the piperidine ring.
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Identifier Value Source(s)

CAS Number 1193-12-0 [L121I31I41I5161[7]
Molecular Formula C7H1sN [L][2][3][4][6]
IUPAC Name 3,3-dimethylpiperidine [4][5][6]
Synonyms Piperidine, 3,3-dimethyl- [1112113][5][6]
Molecular Weight 113.20 g/mol [2][3][5][6]

InChl Key CDOPDAIBRADLLL: I2EIS]E)

UHFFFAOYSA-N

SMILES CC1(C)CCCNC1

[1](516]

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety properties of 3,3-Dimethylpiperidine is

presented below.
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Property Value Source(s)
Appearance Colorless to pale yellow liquid [1]

Odor Amine-like [1][6]
Boiling Point 134°C to 136°C [6]

410.2 K (137.05 °C) [3]

Density 0.81 g/mL [6]
Refractive Index 1.4475 [6]

Flash Point 26°C (79°F) [6]
Soluble in organic solvents

Solubility (e.g., ethanol, ether); limited [1]
solubility in water.
Data available in the IUPAC

pKa (5]

Digitized pKa Dataset.

Kovats Retention Index

870 (Standard non-polar

column)

[517]

GHS Hazard Statements

H226: Flammable liquid and
vapor.H314: Causes severe

skin burns and eye damage.

[5]L6]

Hazard Class

Flammable Liquid, Category
3Skin Corrosion, Category 1B

[5](6]

UN Number

2733

[6]

Experimental Protocols

Synthesis of 3,3-Dimethylpiperidine

A representative synthesis method involves the reductive cyclization of 2,2-dimethyl-4-

cyanobutanal.[8]

Materials:
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e 2,2-dimethyl-4-cyanobutanal (93.4% purity)

e Liquid ammonia

 Titanium dioxide (TiOz, anatase) pellets (1.5 mm)

e Hydrogen gas

e Tubular reactor

» Hydrogenation reactor

Procedure:

e A continuous stream of 2,2-dimethyl-4-cyanobutanal (34.0 g/hour ) and liquid ammonia
(1450 ml/hour) are pumped through a tubular reactor containing 63.5 g of TiO2 pellets. The
reaction is maintained at a pressure of 250 bar and a temperature of 60°C.

o The effluent from the tubular reactor is then passed into a hydrogenation reactor.[8]

e Hydrogen gas is simultaneously introduced into the hydrogenation reactor at a rate of 100
L/hour. The conditions for hydrogenation are maintained at 250 bar and 120°C.

e The product stream is collected and the pressure is reduced to atmospheric pressure.[8]

o Excess ammonia is removed by distillation.[8]

e The resulting crude product is purified by fractional distillation to yield 3,3-
dimethylpiperidine.[8]
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Synthesis workflow for 3,3-Dimethylpiperidine.

Analytical Methods

The following are general protocols for the characterization of 3,3-Dimethylpiperidine.
Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: Spectra can be acquired on a standard NMR spectrometer (e.g., 300 or 500 MHz).
Samples are typically dissolved in a deuterated solvent such as chloroform-d (CDCIs) with
tetramethylsilane (TMS) as an internal standard.

¢ 13C NMR: Spectra are obtained similarly to 1H NMR, using a deuterated solvent and TMS.
[9]

e 15N NMR: Specialized NMR experiments can be conducted to observe the nitrogen nucleus.

[5]
Infrared (IR) Spectroscopy:
IR spectra can be recorded using a Fourier-transform infrared (FTIR) spectrometer.[2]
» For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

 Alternatively, Attenuated Total Reflectance (ATR) can be used for neat samples.
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o Characteristic peaks for secondary amines (N-H stretch and bend) and C-H bonds are
expected.

Mass Spectrometry (MS):

e Mass spectra are typically obtained using a mass spectrometer with electron ionization (El).

[2]

e The sample can be introduced directly or via a gas chromatograph (GC-MS) for separation
from impurities.

e The molecular ion peak (M+*) and characteristic fragmentation patterns can be used for

structural confirmation.

Biological Activity and Signaling

While primarily used as a building block in organic synthesis, there are reports of 3,3-
Dimethylpiperidine exhibiting biological activity. One noted interaction is its potential to inhibit
serotonin production through binding to serotonin receptors.[1]

3,3-Dimethylpiperidine

Serotonin Recepto>

Serotonin Production

Click to download full resolution via product page

Inhibition of serotonin production by 3,3-Dimethylpiperidine.
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Concluding Remarks

3,3-Dimethylpiperidine is a valuable reagent and building block in organic chemistry. Its well-
defined physical and chemical properties, along with established synthetic routes, make it a
versatile compound for various applications in research and development. Proper handling and
safety precautions are essential due to its flammability and corrosive nature. Further
investigation into its biological activities may reveal novel applications in medicinal chemistry
and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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